3-Ethylpyrazin-2-amine
Overview
Description
3-Ethylpyrazin-2-amine is a heterocyclic organic compound with the chemical formula C6H9N3 . It is a powder in physical form .
Molecular Structure Analysis
The molecular weight of 3-Ethylpyrazin-2-amine is 123.16 . The InChI key is provided, which can be used to generate the molecular structure .Physical And Chemical Properties Analysis
3-Ethylpyrazin-2-amine has a melting point of 56-57 degrees Celsius .Scientific Research Applications
Pharmaceutical Applications
3-Ethylpyrazin-2-amine: is a compound that has been studied for its potential use in pharmaceuticals. Its structure is a part of the pyrrolopyrazine derivatives, which are known for a wide range of biological activities. These activities include antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory properties . The compound’s ability to inhibit kinases makes it a candidate for drug discovery, particularly in the development of treatments for diseases where kinase activity is a factor .
Antimicrobial Research
Research has indicated that pyrrolopyrazine derivatives, which include 3-Ethylpyrazin-2-amine , exhibit significant antibacterial and antifungal activities . This makes it a valuable scaffold for the development of new antimicrobial agents that could be used to treat various infections, especially in an era where antibiotic resistance is a growing concern.
Antiviral Studies
The antiviral properties of 3-Ethylpyrazin-2-amine are also noteworthy. Derivatives of pyrrolopyrazine have shown effectiveness against a range of viruses, suggesting that this compound could be used in the synthesis of antiviral medications .
Anti-inflammatory Research
Due to its anti-inflammatory properties, 3-Ethylpyrazin-2-amine could be utilized in the development of anti-inflammatory drugs. These could potentially help in treating chronic inflammatory diseases, providing a new avenue for therapeutic intervention .
Antioxidant Properties
The antioxidant capability of 3-Ethylpyrazin-2-amine is another area of interest. Antioxidants are crucial in protecting the body from oxidative stress and free radicals, which are linked to various diseases, including cancer and neurodegenerative disorders .
Antitumor and Anticancer Research
3-Ethylpyrazin-2-amine: has shown promise in antitumor and anticancer research. Its role in the inhibition of cell proliferation makes it a potential candidate for cancer treatment, particularly in targeted therapies that aim to inhibit specific pathways involved in tumor growth .
Kinase Inhibition
Kinase inhibitors are an important class of drugs in the treatment of cancer and other diseases3-Ethylpyrazin-2-amine has been identified as having kinase inhibitory activity, which could lead to the development of new medications for diseases where kinases play a critical role .
Synthetic Methods and Drug Discovery
Finally, 3-Ethylpyrazin-2-amine is significant in the field of synthetic chemistry, where it is used to develop new synthetic routes for pyrrolopyrazine derivatives. These methods are crucial for drug discovery, as they allow for the creation of novel compounds with potential therapeutic benefits .
Safety and Hazards
properties
IUPAC Name |
3-ethylpyrazin-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9N3/c1-2-5-6(7)9-4-3-8-5/h3-4H,2H2,1H3,(H2,7,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RFYCVSAKGBHBFO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NC=CN=C1N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60595725 |
Source
|
| Record name | 3-Ethylpyrazin-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60595725 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
123.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Ethylpyrazin-2-amine | |
CAS RN |
93035-02-0 |
Source
|
| Record name | 3-Ethylpyrazin-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60595725 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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